Cas no 2247102-30-1 (4,4-Difluorocycloheptane-1-carboxylic acid)

4,4-Difluorocycloheptane-1-carboxylic acid structure
2247102-30-1 structure
Product Name:4,4-Difluorocycloheptane-1-carboxylic acid
CAS No:2247102-30-1
MF:C8H12F2O2
MW:178.176489830017
CID:5839319
PubChem ID:138040033
Update Time:2023-12-14

4,4-Difluorocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4,4-Difluorocycloheptane-1-carboxylic acid
    • Cycloheptanecarboxylic acid, 4,4-difluoro-
    • AT36647
    • CS-0526839
    • EN300-6216251
    • 2247102-30-1
    • SCHEMBL24337131
    • Inchi: 1S/C8H12F2O2/c9-8(10)4-1-2-6(3-5-8)7(11)12/h6H,1-5H2,(H,11,12)
    • InChI Key: GAHFMPOQHGQMNR-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)CCCC(F)(F)CC1

Computed Properties

  • Exact Mass: 178.08053595g/mol
  • Monoisotopic Mass: 178.08053595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Boiling Point: 259.8±40.0 °C(Predicted)
  • pka: 4.25±0.40(Predicted)

4,4-Difluorocycloheptane-1-carboxylic acid Pricemore >>

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